Cas no 919772-09-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester)

• Product Name: Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester
• CAS No: 919772-09-1
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 761458
• PubChem ID: 16044943
• Update Time: 2025-04-19

Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-3-methoxy-, ethyl ester
• ethyl 4-(2-aminoethylcarbamoyl)-3-methoxybenzoate
• 919772-09-1
• DTXSID80581423
• Ethyl 4-[(2-aminoethyl)carbamoyl]-3-methoxybenzoate

• Inchi： 1S/C13H18N2O4/c1-3-19-13(17)9-4-5-10(11(8-9)18-2)12(16)15-7-6-14/h4-5,8H,3,6-7,14H2,1-2H3,(H,15,16)
• InChI Key： GNCVEYLMBGUKAW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OCC)C=CC=1C(NCCN)=O

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.6Ų